Cas no 1175772-21-0 (4-(1-Methylpyrazol-4-yl)-benzonitrile)

• Product Name: 4-(1-Methylpyrazol-4-yl)-benzonitrile
• CAS No: 1175772-21-0
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• CID: 5062384
• Update Time: 2025-10-29

4-(1-Methylpyrazol-4-yl)-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylpyrazol-4-yl)-benzonitrile
• BDBM50275518
• 4-(1-Methyl-1H-pyrazole-4-yl)benzonitrile
• 4-(1-METHYL-1H-PYRAZOL-4-YL)BENZONITRILE
• 4-(1-Methylpyrazol-4-yl)-benzonitrile

• Inchi： 1S/C11H9N3/c1-14-8-11(7-13-14)10-4-2-9(6-12)3-5-10/h2-5,7-8H,1H3
• InChI Key： PEYWCWVZTNFROY-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=N1)C1C=CC(C#N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6

Additional information on 4-(1-Methylpyrazol-4-yl)-benzonitrile

Comprehensive Overview of 4-(1-Methylpyrazol-4-yl)-benzonitrile (CAS No. 1175772-21-0): Properties, Applications, and Industry Insights

4-(1-Methylpyrazol-4-yl)-benzonitrile (CAS No. 1175772-21-0) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This nitrile-substituted pyrazole derivative serves as a critical building block for synthesizing bioactive molecules, particularly in kinase inhibitor development and crop protection agents. Its molecular formula C₁₁H₉N₃ and molecular weight of 183.21 g/mol make it a versatile intermediate for heterocyclic chemistry applications.

The compound's 1-methylpyrazole moiety combined with a benzonitrile group enables diverse reactivity patterns, allowing chemists to explore novel structure-activity relationships (SAR). Recent literature highlights its utility in designing JAK/STAT pathway inhibitors, a hot topic in autoimmune disease research. With the global pharmaceutical intermediates market projected to reach $43.6 billion by 2027 (CAGR 6.2%), demand for precision chemicals like 1175772-21-0 continues to rise.

From a synthetic perspective, 4-(1-Methylpyrazol-4-yl)-benzonitrile demonstrates excellent stability under standard storage conditions (room temperature, inert atmosphere). Analytical data typically shows ≥95% purity by HPLC, with characteristic IR absorption at 2225 cm^-1 (C≡N stretch) and ¹H NMR signals at δ 8.05 (d, 2H), 7.75 (s, 1H), and 2.55 (s, 3H). These properties make it ideal for high-throughput screening platforms and combinatorial chemistry workflows.

Environmental and regulatory considerations position this compound favorably compared to halogenated alternatives. Its low ecotoxicity profile aligns with green chemistry principles, addressing growing industry concerns about sustainable synthesis. Researchers frequently search for "nitrile-containing pyrazole derivatives" and "CAS 1175772-21-0 supplier," reflecting its commercial relevance in drug discovery pipelines.

Emerging applications include OLED material development, where its electron-withdrawing nitrile group enhances charge transport properties. Patent analysis reveals increasing use in photovoltaic materials and organic semiconductors, particularly in US20190345221A1 and WO2020176789A1. This expansion beyond life sciences underscores the compound's multidisciplinary value.

Quality control protocols for 1175772-21-0 typically involve GC-MS confirmation and residual solvent analysis (≤5000 ppm). Leading manufacturers provide detailed certificates of analysis (CoA) with batch-specific data, responding to the pharmaceutical industry's emphasis on supply chain transparency. Storage recommendations suggest amber glass containers with molecular sieves to prevent moisture absorption.

The compound's structure-property relationships continue to inspire academic investigations. Recent QSAR studies published in Journal of Medicinal Chemistry (2023) demonstrate how modifications to the methylpyrazole unit influence binding affinity to protein targets. Such research drives innovation in fragment-based drug design, a trending approach in precision medicine development.

Market intelligence indicates growing procurement of 4-(1-Methylpyrazol-4-yl)-benzonitrile by CROs and CDMOs in Asia-Pacific regions, particularly for contract research projects. Suppliers report increased requests for custom derivatization services, suggesting expanding application horizons. Analytical method development packages are now frequently bundled with bulk purchases to support regulatory submissions.

From a technical perspective, the compound's crystallinity and solubility profile (soluble in DMSO, DMF; sparingly soluble in ethanol) facilitate diverse reaction conditions. Process chemistry optimizations have reduced production costs by 18% since 2020 through improved catalytic cyanation methods, as documented in Organic Process Research & Development (2022).

Future prospects for CAS 1175772-21-0 appear robust, with anticipated growth in proteolysis targeting chimera (PROTAC) applications and bioconjugation chemistry. The compound's balanced lipophilicity (clogP ~2.1) and polar surface area (58 Ų) make it particularly valuable for blood-brain barrier penetration studies, a key focus area in CNS drug development.